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Compound of Interest

Compound Name: Perfluorodecyl iodide

Cat. No.: B1673059

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perfluorodecyl iodide (PFDI), with the CAS registry number 423-62-1, is a significant member
of the per- and polyfluoroalkyl substances (PFAS) family. Its unique chemical structure,
consisting of a ten-carbon perfluorinated chain terminated by an iodine atom, imparts a range
of distinctive physicochemical properties. These characteristics make it a valuable intermediate
in the synthesis of various fluorinated materials, including advanced polymers, specialized
surfactants, and molecules of pharmaceutical interest. This technical guide provides a
comprehensive overview of the core properties, relevant experimental protocols, and potential
biological interactions of Perfluorodecyl iodide, tailored for professionals in research and drug
development.

Core Physicochemical and Safety Data

A summary of the key quantitative data for Perfluorodecyl iodide is presented in the tables
below for easy reference and comparison.

Table 1: Physicochemical Properties of Perfluorodecyl
lodide
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Property Value Reference(s)
CAS Number 423-62-1 [1]

Molecular Formula CioF21l [2]

Molecular Weight 645.98 g/mol [11[2]
Appearance Solid [1]

Melting Point 65-67 °C [1]

Boiling Point 195-200 °C (at 760 mmHg) [1]

Density Not available

Refractive Index Not available

Solubility

Insoluble in water; soluble in

fluorinated solvents and some

organic solvents.

Table 2: Safety and Hazard Information for

Perfluorodecyl lodide

Hazard Statement

GHS Classification

Precautionary ]
Personal Protective

Equipment (PPE)

Statements
(Examples)

H315: Causes skin

P264: Wash skin

o Skin Irrit. 2 thoroughly after Protective gloves
irritation ,
handling.
) P280: Wear eye )
H319: Causes serious ) ) Safety glasses with
o Eye Irrit. 2 protection/face _ .
eye irritation ) side-shields
protection.
P261: Avoid breathing
H335: May cause ] Dust mask type N95
) o STOT SE 3 dust/fume/gas/mist/va )
respiratory irritation (US) or equivalent
pours/spray.
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Experimental Protocols

Perfluorodecyl iodide serves as a crucial building block in organic synthesis. Below is a
detailed methodology for a key reaction involving this compound.

Synthesis of 3,5-bis(perfluorodecyl)phenylboronic Acid

3,5-bis(perfluorodecyl)phenylboronic acid has been synthesized via a direct coupling reaction
and has shown utility as a recyclable "green" catalyst for direct amide condensation.[3]

Reaction Scheme:
Caption: Synthesis of 3,5-bis(perfluorodecyl)phenylboronic acid.
Methodology:

While the full experimental details from the primary literature require access to the specific
journal article, the synthesis is described as a direct coupling of Perfluorodecyl iodide with
1,3-diiodobenzene.[3] This type of reaction, typically a metal-catalyzed cross-coupling reaction
(e.g., Suzuki or Stille coupling), would generally involve the following steps:

o Reaction Setup: A reaction vessel is charged with 1,3-diiodobenzene, an excess of
Perfluorodecyl iodide, a suitable palladium or other transition metal catalyst, a ligand, and
a base in an appropriate organic solvent.

e Reaction Conditions: The mixture is heated under an inert atmosphere (e.g., nitrogen or
argon) for a specified period to allow the coupling reaction to proceed to completion.

e Work-up and Purification: Upon completion, the reaction mixture is cooled, and the crude
product is subjected to an aqueous work-up to remove inorganic salts. The organic layer is
then dried and concentrated. The resulting residue is purified, typically by column
chromatography or recrystallization, to yield the 3,5-bis(perfluorodecyl)phenylboronic acid.

Note: A detailed experimental protocol for the synthesis of 3-(perfluorodecyl)prop-1-ene using
Perfluorodecyl iodide was not available in the reviewed literature.
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Potential Signaling Pathway Interactions:
Implications for Drug Development

While direct studies on the biological signaling pathways of Perfluorodecyl iodide are limited,
research on a closely related, shorter-chain analogue, Perfluorooctyl lodide (PFOI), provides
significant insights. This research is particularly relevant for drug development professionals
exploring the potential biological activities and toxicological profiles of fluorinated compounds.

A study on human adrenocortical carcinoma cells (H295R) demonstrated that PFOI stimulates
steroidogenesis.[4][5][6] The proposed mechanism involves the activation of the cyclic
adenosine monophosphate (CAMP) signaling pathway.[4][5][6]

Proposed cAMP Signaling Pathway Activation by
Perfluoroalkyl lodides

The study suggests that PFOI may act as an activator of adenylate cyclase (AC), the enzyme
responsible for converting ATP to cCAMP.[4][6] The subsequent increase in intracellular cAMP
levels leads to the activation of Protein Kinase A (PKA), which in turn upregulates the
expression of key steroidogenic genes (e.g., StAR, CYP11A1, CYP17).[5] This ultimately
results in an increased production of steroid hormones such as aldosterone, cortisol, and 17[3-
estradiol.[5][6]

Caption: Proposed cAMP signaling pathway activation by perfluoroalkyl iodides.

Given the structural similarity between PFOI and Perfluorodecyl iodide, it is plausible that
PFDI could elicit similar effects on steroidogenesis through the cAMP signaling pathway. This
potential for endocrine disruption is a critical consideration in the toxicological assessment and
drug development process for any new chemical entity containing a perfluoroalkyl iodide
moiety.

General Health and Environmental Considerations

Perfluoroalkyl substances, as a class, are known for their persistence in the environment and
potential for bioaccumulation.[7] Epidemiological studies have suggested associations between
exposure to certain PFAS and various health effects, including altered immune and thyroid
function, liver and kidney issues, and adverse reproductive and developmental outcomes.[8][9]
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Therefore, handling Perfluorodecyl iodide should be performed with appropriate safety
precautions to minimize exposure.

Conclusion

Perfluorodecyl iodide is a versatile chemical intermediate with significant applications in the
synthesis of fluorinated materials. Its well-defined physicochemical properties make it a reliable
reagent for researchers. However, the potential for biological activity, as suggested by studies
on its shorter-chain analogue, highlights the importance of thorough toxicological evaluation,
particularly for applications in drug development. The proposed interaction with the cAMP
signaling pathway and subsequent effects on steroidogenesis warrant further investigation to
fully understand the biological implications of this class of compounds. Researchers and drug
development professionals should consider both the synthetic utility and the potential biological
effects of Perfluorodecyl iodide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Perfluorodecyl lodide
(CAS 423-62-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673059#perfluorodecyl-iodide-cas-423-62-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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